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Compound of Interest

Compound Name: 2-OCTENAL

Cat. No.: B7820987 Get Quote

An In-depth Technical Guide to (E)-2-Octenal: Chemical Properties and Structure

Introduction
(E)-2-Octenal, an α,β-unsaturated aldehyde, is an organic compound that exists as a colorless

to pale yellow liquid at room temperature.[1] It possesses a characteristic pungent, oily, or acrid

odor.[1] This compound is a member of the medium-chain aldehyde family and is found

naturally in trace amounts in some plant extracts and essential oils.[1][2][3] It is also a product

of the degradation of unsaturated fatty acids. Industrially, it finds applications in the fragrance

and flavor industries and serves as an intermediate in the synthesis of more complex organic

molecules. This guide provides a comprehensive overview of its chemical properties, structure,

and relevant experimental methodologies.

Chemical and Physical Properties
The key chemical and physical properties of (E)-2-Octenal are summarized in the table below.
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Property Value Source(s)

Molecular Formula C₈H₁₄O

Molecular Weight 126.20 g/mol

Appearance
Colorless to slightly yellow

liquid

Odor
Pungent, oily, acrid, fatty,

green

Boiling Point 84-86 °C at 19 mmHg

Density 0.846 g/mL at 25 °C

Refractive Index 1.449-1.455 at 20 °C

Flash Point 68.33 °C (155.00 °F)

Vapor Pressure >1 (vs air)

Solubility
Slightly soluble in water;

soluble in alcohol and fixed oils

Structural Information
The structural identifiers for (E)-2-Octenal are provided below.

Identifier Value Source(s)

IUPAC Name (2E)-oct-2-enal

CAS Number 2548-87-0

SMILES CCCCC\C=C/C=O

InChI

InChI=1S/C8H14O/c1-2-3-4-5-

6-7-8-9/h6-8H,2-5H2,1H3/b7-

6+

InChIKey
LVBXEMGDVWVTGY-

SREVYHEPSA-N
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Chemical Structure Visualization
The following diagram illustrates the chemical structure of (E)-2-Octenal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Page loading... [guidechem.com]

2. (E)-2-Octenal | C8H14O | CID 5283324 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. Showing Compound (E)-2-Octenal (FDB002956) - FooDB [foodb.ca]

To cite this document: BenchChem. [(E)-2-Octenal chemical properties and structure].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7820987#e-2-octenal-chemical-properties-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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